Cas no 28535-81-1 (Methyl 3a,7a-Diacetoxy-12-oxo-5b-cholan-24-oate)

• Product Name: Methyl 3a,7a-Diacetoxy-12-oxo-5b-cholan-24-oate
• CAS No: 28535-81-1
• Molecular Formula: C₂₉H₄₄O₇
• Molecular Weight: 504.655469894409
• CID: 277280

Methyl 3a,7a-Diacetoxy-12-oxo-5b-cholan-24-oate Properties

Names and Identifiers

• Cholan-24-oic acid,3,7-bis(acetyloxy)-12-oxo-, methyl ester, (3a,5b,7a)-
• Methyl 3-α,7-α-diacetoxy-12-oxo-5-β-cholan-24-oate
• methyl (3alpha,5beta,7alpha)-3,7-bis(acetyloxy)-12-oxocholan-24-oate
• methyl 3,7-bis(acetyloxy)-12-oxocholan-24-oate
• Methyl 3-alpha,7-alpha-diacetoxy-12-oxo-5-beta-cholan-24-oate
• Oprea1_617208
• Oprea1_745574

• InChIKey： GVIZCQOBODPSLY-UHFFFAOYSA-N
• Inchi： 1S/C29H44O7/c1-16(7-10-26(33)34-6)21-8-9-22-27-23(15-25(32)29(21,22)5)28(4)12-11-20(35-17(2)30)13-19(28)14-24(27)36-18(3)31/h16,19-24,27H,7-15H2,1-6H3
• SMILES： O(C(C)=O)C1CC2CC(CCC2(C)C2CC(C3(C)C(C(C)CCC(=O)OC)CCC3C21)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 9
• Heavy Atom Count: 36
• Complexity: 898
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives